5-[(7-chloro-4-quinolinyl)amino]-2-hydroxybenzoic acid

• IUPAC Name: 5-[(7-chloroquinolin-4-yl)amino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C16H11ClN2O3/c17-9-1-3-11-13(5-6-18-14(11)7-9)19-10-2-4-15(20)12(8-10)16(21)22/h1-8,20H,(H,18,19)(H,21,22)
• InChI Key: YYIHFZGBMOICLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC2=C3C=CC(=CC3=NC=C2)Cl)C(=O)O)O
• Molecular Formula: C16H11ClN2O3
• DSSTOX Substance ID: DTXSID60326571
• Molecular Weight: 314.72 g/mol
• CAS RN: 114259-73-3

Description

5-[(7-chloro-4-quinolinyl)amino]-2-hydroxybenzoic acid, commonly known as CQA, is a chemical compound with potential applications in scientific research. CQA is a derivative of 4-hydroxyquinoline, which is a well-known class of compounds with diverse biological activities.

Mechanism of Action

The mechanism of action of CQA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. CQA has been shown to inhibit the activity of bacterial DNA gyrase and topoisomerase IV, which are essential for DNA replication and transcription. It also inhibits the activity of fungal chitin synthase, which is involved in cell wall synthesis. CQA has been shown to inhibit the expression of pro-inflammatory cytokines and chemokines, which are involved in the immune response. It also inhibits the activity of various kinases and transcription factors, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects
CQA has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress by scavenging free radicals and increasing the activity of antioxidant enzymes. It also modulates the expression of various genes involved in inflammation, apoptosis, and cell cycle regulation. CQA has been shown to improve glucose metabolism and insulin sensitivity, which may be beneficial for the treatment of diabetes. It also has neuroprotective effects and may be beneficial for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

CQA has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. CQA is also relatively inexpensive compared to other compounds with similar biological activities. However, CQA has some limitations for lab experiments. It has low solubility in water, which may limit its use in some assays. CQA also has poor bioavailability, which may limit its use in in vivo studies.

Future Directions

There are several future directions for research on CQA. One area of interest is the development of CQA-based drugs for the treatment of bacterial, fungal, and viral infections. Another area of interest is the investigation of CQA as a potential anticancer agent. Further studies are needed to elucidate the mechanism of action of CQA and its effects on various signaling pathways. The development of more efficient synthesis methods and analogs of CQA with improved bioavailability and solubility is also an area of interest.

Scientific Research Applications

CQA has been extensively studied for its potential applications in scientific research. It has been shown to exhibit antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer activities. CQA has been tested against a wide range of microorganisms, including Gram-positive and Gram-negative bacteria, fungi, and viruses. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.